Cas no 1806313-47-2 (4,5-Difluoro-2-ethoxytoluene)

• Product Name: 4,5-Difluoro-2-ethoxytoluene
• CAS No: 1806313-47-2
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• CID: 5004429
• Update Time: 2025-11-02

4,5-Difluoro-2-ethoxytoluene Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-2-ethoxytoluene

• Inchi： 1S/C9H10F2O/c1-3-12-9-5-8(11)7(10)4-6(9)2/h4-5H,3H2,1-2H3
• InChI Key： ZNOUBVGHAIYBHF-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C)C=1)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4,5-Difluoro-2-ethoxytoluene

4,5-Difluoro-2-ethoxytoluene (CAS No. 1806313-47-2): A Versatile Fluorinated Building Block for Modern Chemistry

In the realm of fluorinated aromatic compounds, 4,5-Difluoro-2-ethoxytoluene (CAS No. 1806313-47-2) has emerged as a valuable chemical intermediate with growing importance in pharmaceutical, agrochemical, and materials science applications. This difluorinated toluene derivative combines the unique properties of fluorine atoms with an ethoxy functional group, creating a multifunctional building block for sophisticated molecular architectures.

The molecular structure of 4,5-Difluoro-2-ethoxytoluene features two strategically placed fluorine atoms at the 4 and 5 positions of the aromatic ring, along with an ethoxy group at position 2 and a methyl group at position 1. This specific substitution pattern makes it particularly useful for drug discovery applications, where fluorination is known to improve metabolic stability, membrane permeability, and binding affinity of potential drug candidates. Recent studies show that fluorinated aromatic compounds account for nearly 30% of all new small-molecule pharmaceuticals approved by regulatory agencies.

One of the most searched questions in chemical databases relates to "how does fluorination affect drug properties?" This compound provides an excellent case study. The difluoro substitution in 4,5-Difluoro-2-ethoxytoluene creates a strong dipole moment while maintaining reasonable lipophilicity, making it valuable for designing CNS-active compounds. The ethoxy group adds synthetic versatility, serving as either a permanent functionality or a protective group that can be modified in later synthetic steps.

In material science applications, researchers are increasingly exploring 4,5-Difluoro-2-ethoxytoluene as a precursor for liquid crystal materials and organic semiconductors. The fluorine atoms help tune electronic properties while the ethoxy group can influence molecular packing in the solid state. This dual functionality makes it particularly interesting for developing new organic electronic materials, a hot topic in sustainable technology research.

The synthesis of 4,5-Difluoro-2-ethoxytoluene typically involves selective fluorination of appropriate toluene precursors, followed by etherification. Modern synthetic approaches emphasize atom economy and reduced environmental impact, aligning with the pharmaceutical industry's growing focus on green chemistry principles. Analytical characterization typically includes GC-MS, NMR (particularly ¹⁹F NMR), and HPLC to ensure high purity, which is crucial for its applications in sensitive chemical processes.

Market trends indicate increasing demand for fluorinated building blocks like 4,5-Difluoro-2-ethoxytoluene, driven by expansion in the pharmaceutical and specialty chemicals sectors. Industry reports suggest the global market for fluorinated aromatic compounds will grow at a CAGR of 6.2% through 2030, with particular strength in Asia-Pacific regions. This growth reflects broader trends in medicinal chemistry where fluorination has become a standard strategy for optimizing drug candidates.

From a safety perspective, 4,5-Difluoro-2-ethoxytoluene requires standard laboratory precautions for handling organic compounds. Proper ventilation, personal protective equipment, and chemical compatibility awareness are essential when working with this material. Its stability profile makes it suitable for various synthetic conditions, though as with all functionalized toluene derivatives, appropriate safety assessments should precede any new application.

The future research directions for 4,5-Difluoro-2-ethoxytoluene likely include exploration of its use in metal-organic frameworks (MOFs) and as a ligand precursor in catalysis. The unique electronic effects of its substitution pattern may offer advantages in asymmetric synthesis or photoredox catalysis. Additionally, its potential in developing new fluorinated polymers with specialized properties remains an underexplored area that could yield valuable materials for advanced technologies.

For researchers considering 4,5-Difluoro-2-ethoxytoluene for their projects, key considerations include its solubility profile (generally good in common organic solvents but poor in water), stability under various conditions, and compatibility with common synthetic transformations. The compound's balanced properties make it particularly valuable for medicinal chemistry where both lipophilicity and polar surface area need careful optimization in drug design.

In conclusion, 4,5-Difluoro-2-ethoxytoluene (CAS No. 1806313-47-2) represents an important addition to the toolbox of fluorinated synthetic intermediates. Its combination of fluorine atoms and ethoxy functionality provides unique opportunities for molecular design across multiple chemistry disciplines. As research continues to reveal new applications for selectively fluorinated aromatics, this compound is well-positioned to play an increasingly significant role in the development of advanced materials and bioactive molecules.